Cas no 2138333-06-7 (1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester
• CAS No: 2138333-06-7
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 5268661
• Update Time: 2025-08-05

1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H28N2O5/c1-14(2,3)22-13(21)17-7-5-6-15(10-17,12(19)20)8-11(18)9-16-4/h11,16,18H,5-10H2,1-4H3,(H,19,20)
• InChI Key： WISAXSCZTGORJZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CC(O)CNC)(C(O)=O)C1

Additional information on 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester

Comprehensive Overview of 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester (CAS No. 2138333-06-7)

The compound 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester (CAS No. 2138333-06-7) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with hydroxy and methylamino functional groups, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic pathways.

In recent years, the demand for piperidine derivatives has surged, driven by their role in designing small-molecule therapeutics. The 1,3-Piperidinedicarboxylic acid scaffold, in particular, has garnered attention for its versatility in medicinal chemistry. The presence of a tert-butyl ester group in this compound enhances its stability, making it suitable for further synthetic modifications. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

One of the key questions frequently searched in scientific databases is: "What are the synthetic routes for 1,3-Piperidinedicarboxylic acid derivatives?" This reflects the compound's relevance in synthetic organic chemistry. Researchers often explore its stereoselective synthesis and functional group compatibility, which are critical for developing enantiomerically pure pharmaceuticals. Additionally, the hydroxypropyl side chain introduces opportunities for hydrogen bonding, a feature highly sought after in ligand-receptor interactions.

The compound's CAS No. 2138333-06-7 is often associated with queries like "biological activity of piperidine esters" and "applications of tert-butyl esters in drug design." These searches highlight its dual role as both a building block and a pharmacophore. Recent studies suggest that such derivatives may influence G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This connection to targeted therapies underscores its importance in modern drug development.

From a technical perspective, the compound's solubility and logP values are frequently discussed in forums dedicated to ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Its methylamino moiety also raises interest in prodrug strategies, a trending approach to improve bioavailability. These aspects make 1,3-Piperidinedicarboxylic acid, 3-[2-hydroxy-3-(methylamino)propyl]-, 1-(1,1-dimethylethyl) ester a subject of ongoing innovation in bioconjugation and formulation science.

In conclusion, CAS No. 2138333-06-7 represents a promising candidate for advancing structure-activity relationship (SAR) studies. Its multifaceted chemistry aligns with current trends in fragment-based drug discovery and computational modeling. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs through rational drug design.